SAMARIUM TELLURIDE
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Description
Samarium Telluride (SmTe) is a chemical compound where Sm stands for the lanthanide element samarium and Te denotes tellurium . It is a black semiconducting solid with a rock-salt cubic crystal structure . Samarium Telluride is generally available in most volumes as a crystal grown product .
Synthesis Analysis
Samarium Telluride can be synthesized by reacting the metal with sulfur, selenium, or tellurium vapors at high temperatures . Thin films of Samarium Telluride can be obtained by magnetron sputtering or electron beam physical vapor deposition . Another method used for synthesis is the Successive Ionic Layer Adsorption and Reaction (SILAR) method, which is simple and cost-effective .
Molecular Structure Analysis
Samarium Telluride exhibits an orthorhombic crystal structure . The structure factor components can be determined by plotting and comparing, which helps in understanding the direction and amount of charge transfer .
Chemical Reactions Analysis
Samarium, in its +2 oxidation state, acts as a powerful but selective reagent for a wide range of synthetic transformations following both the radical and ionic pathways . It has been extensively employed in several cyclization and complex cascades along with reduction and intermolecular coupling reactions .
Physical And Chemical Properties Analysis
Samarium Telluride is a black semiconducting solid with a rock-salt cubic crystal structure . It exhibits unique performance in capacitors, anode materials of Li/Na ion batteries, electrocatalysis, and lithium-sulfur batteries . The optical properties of Samarium Telluride can be improved by introducing samarium oxide nanoparticles in tellurite glass .
Mechanism of Action
properties
CAS RN |
12040-00-5 |
---|---|
Product Name |
SAMARIUM TELLURIDE |
Molecular Formula |
Sm2Te3 |
Molecular Weight |
683.52 |
Origin of Product |
United States |
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